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Compound of Interest

Compound Name: C004019

Cat. No.: B10830905 Get Quote

Technical Support Center: C004019
Welcome to the technical support center for C004019, a potent and selective small-molecule

PROTAC (Proteolysis Targeting Chimera) for the degradation of tau protein. This resource is

designed to assist researchers, scientists, and drug development professionals in optimizing

their experiments by providing troubleshooting guidance and answers to frequently asked

questions regarding the stability and solubility of C004019.

Frequently Asked Questions (FAQs)
Q1: What is C004019 and what is its mechanism of action?

C004019 is a brain-penetrant, small-molecule PROTAC designed to selectively target the tau

protein for degradation.[1] It functions by simultaneously binding to the tau protein and an E3

ubiquitin ligase (specifically, von Hippel-Lindau or VHL).[2] This proximity induces the

ubiquitination of tau, marking it for degradation by the proteasome.[3][4] This process leads to

the clearance of both total and phosphorylated tau, which is a key pathological hallmark in

Alzheimer's disease and other tauopathies.[1][4]

Q2: What are the basic physicochemical properties of C004019?

Below is a summary of the key physicochemical properties of C004019.
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Property Value Source

Molecular Weight 1035.29 g/mol [5]

Formula C₄₉H₇₀N₁₂O₉S₂ [5]

Hydrogen Bond Acceptors 21 [2]

Hydrogen Bond Donors 5 [2]

Rotatable Bonds 31 [2]

Topological Polar Surface Area 302.39 Å² [2]

XLogP 1.81 [2]

Q3: How should I store C004019?

Proper storage is crucial to maintain the stability and activity of C004019.

Form
Storage
Temperature

Duration
Light
Protection

Source

Powder -20°C 3 years - [5]

In Solvent

(-80°C)
-80°C 6 months Protect from light [1]

In Solvent

(-20°C)
-20°C 1 month Protect from light [1]

Q4: What is the recommended solvent for dissolving C004019?

C004019 is highly soluble in dimethyl sulfoxide (DMSO).

Solvent Solubility Concentration Source

DMSO 50 mg/mL 48.30 mM [1]

DMSO 255 mg/mL 246.31 mM [5]
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Note: It is recommended to use freshly opened, anhydrous DMSO as hygroscopic DMSO can

negatively impact solubility.[1] For cell-based assays, it is crucial to ensure the final

concentration of DMSO is not toxic to the cells.

Troubleshooting Guides
Issue 1: Poor Solubility in Aqueous Buffers
Problem: You are observing precipitation or cloudiness when diluting your C004019 DMSO

stock solution into aqueous buffers (e.g., PBS, cell culture media).

Possible Causes and Solutions:
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Possible Cause Recommended Solution

High Final Concentration:

C004019, like many PROTACs, has limited

aqueous solubility. Attempting to make a high

concentration in aqueous buffer will likely lead to

precipitation. Solution: Prepare a high-

concentration stock in DMSO and perform serial

dilutions to your desired final concentration

directly in the assay medium.

Insufficient Mixing:

Inadequate mixing upon dilution can lead to

localized high concentrations and precipitation.

Solution: Vortex or gently pipette the solution

immediately after adding the C004019 stock to

the aqueous buffer to ensure rapid and thorough

mixing.

Buffer Composition:

The pH and salt concentration of your buffer can

influence the solubility of C004019. Solution:

While specific data for C004019 is not available,

you can empirically test different buffer

conditions. For some compounds, adjusting the

pH away from the isoelectric point can improve

solubility.

Use of Co-solvents:

For in vivo studies, co-solvents are often

necessary to maintain solubility. Solution: The

original research paper on C004019 utilized a

formulation of 20% hydroxypropyl-β-cyclodextrin

(HP-β-CD) in saline to dilute the DMSO stock for

subcutaneous injections in mice.[3]

Issue 2: Inconsistent or Lack of In Vitro Activity
Problem: You are not observing the expected degradation of tau protein in your cell-based

assays.

Possible Causes and Solutions:
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Possible Cause Recommended Solution

Compound Instability:

C004019 may degrade in your cell culture

medium over the course of the experiment.

Solution: Minimize the time the compound is in

the media before and during the experiment.

Prepare fresh dilutions from your DMSO stock

for each experiment. While specific stability data

in media is unavailable, storing stock solutions

at -80°C is recommended to preserve integrity.

[1][5]

Cell Line and Protein Expression:

The levels of tau protein and the VHL E3 ligase

can vary between cell lines, affecting the

efficiency of C004019. Solution: Ensure your

cell line expresses sufficient levels of both tau

and VHL. The original study successfully used

HEK293 cells stably overexpressing human tau

and the neuroblastoma cell line SH-SY5Y.[4]

Incorrect Concentration:

PROTACs can exhibit a "hook effect," where at

very high concentrations, the formation of the

productive ternary complex (Tau-C004019-VHL)

is inhibited, leading to reduced degradation.

Solution: Perform a dose-response experiment

over a wide range of concentrations (e.g., from

picomolar to micromolar) to determine the

optimal concentration for tau degradation.

Incubation Time:

The kinetics of tau degradation by C004019

may vary depending on the cell type and

experimental conditions. Solution: Conduct a

time-course experiment to identify the optimal

incubation time for observing maximal tau

degradation. The original study used a 24-hour

incubation period for their in vitro experiments.

[1]
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Experimental Protocols
Protocol 1: Preparation of C004019 Stock Solution

Materials:

C004019 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Procedure:

1. Allow the vial of C004019 powder to equilibrate to room temperature before opening to

prevent condensation.

2. Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 50 mM).

3. If needed, use an ultrasonic bath to aid in dissolution.[1]

4. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

5. Store the aliquots at -80°C for up to 6 months, protected from light.[1]

Protocol 2: In Vitro Tau Degradation Assay
Materials:

HEK293 cells stably expressing human tau (or another suitable cell line)

Complete cell culture medium

C004019 DMSO stock solution

Proteasome inhibitor (e.g., MG132) as a negative control
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Lysis buffer

Antibodies for Western blotting (anti-tau, anti-VHL, anti-GAPDH/β-actin)

Procedure:

1. Seed the cells in a multi-well plate and allow them to adhere and grow to the desired

confluency.

2. Prepare serial dilutions of C004019 in complete cell culture medium from the DMSO stock.

Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the

cells.

3. Treat the cells with the different concentrations of C004019 for the desired incubation time

(e.g., 24 hours). Include a vehicle control (DMSO only) and a negative control with a

proteasome inhibitor.

4. After incubation, wash the cells with PBS and lyse them using a suitable lysis buffer.

5. Determine the protein concentration of the lysates.

6. Analyze the levels of tau, VHL, and a loading control by Western blotting.
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Caption: Mechanism of action of C004019 in promoting tau protein degradation.
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Caption: A typical experimental workflow for an in vitro tau degradation assay using C004019.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.medchemexpress.com/c004019.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=12146
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=12146
https://pmc.ncbi.nlm.nih.gov/articles/PMC8039949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8039949/
https://pubmed.ncbi.nlm.nih.gov/33859747/
https://pubmed.ncbi.nlm.nih.gov/33859747/
https://www.targetmol.com/compound/c004019
https://www.benchchem.com/product/b10830905#strategies-to-improve-the-stability-and-solubility-of-c004019
https://www.benchchem.com/product/b10830905#strategies-to-improve-the-stability-and-solubility-of-c004019
https://www.benchchem.com/product/b10830905#strategies-to-improve-the-stability-and-solubility-of-c004019
https://www.benchchem.com/product/b10830905#strategies-to-improve-the-stability-and-solubility-of-c004019
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

